Cas no 2060020-20-2 (2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid)

• Product Name: 2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid
• CAS No: 2060020-20-2
• MF: C₁₀H₆N₂O₇
• MW: 266.16384267807
• MDL: MFCD30488893
• CID: 5612971
• PubChem ID: 125453971
• Update Time: 2025-05-22

2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid
• 2060020-20-2
• EN300-331018
• 2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)aceticacid
• 2-(6-Nitro-2,4-dioxo-1,3-benzoxazin-3-yl)acetic acid
• 2H-1,3-Benzoxazine-3(4H)-acetic acid, 6-nitro-2,4-dioxo-

• MDL： MFCD30488893
• Inchi： 1S/C10H6N2O7/c13-8(14)4-11-9(15)6-3-5(12(17)18)1-2-7(6)19-10(11)16/h1-3H,4H2,(H,13,14)
• InChI Key： PAWMGBFLTNMBBR-UHFFFAOYSA-N
• SMILES： O1C(N(CC(=O)O)C(C2C=C(C=CC1=2)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 266.01750053g/mol
• Monoisotopic Mass: 266.01750053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.712±0.06 g/cm3(Predicted)
• Boiling Point: 534.2±60.0 °C(Predicted)
• pka: 3.43±0.10(Predicted)

Additional information on 2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid

Introduction to 2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic Acid (CAS No: 2060020-20-2)

2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid, with the CAS number 2060020-20-2, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and agrochemicals. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

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